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Compound of Interest

Compound Name: Phosmet oxon

Cat. No.: B1677708 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Phosmet oxon is the oxygen analog and a primary metabolite of phosmet, a non-systemic

organophosphate insecticide. The transformation of the parent compound, phosmet, to

phosmet oxon involves the oxidative desulfuration of the phosphorodithioate group to a

phosphorothioate, a reaction that significantly increases its toxicity. This bioactivation is a

critical aspect of its mechanism of action, which involves the inhibition of acetylcholinesterase

(AChE), an essential enzyme in the nervous system of insects and mammals. This technical

guide provides a comprehensive overview of the known physical and chemical properties of

phosmet oxon in its solid powder form, intended to support research, drug development, and

safety assessment activities.

Chemical Identity and Structure
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Identifier Value

Common Name Phosmet Oxon

IUPAC Name

2-

(dimethoxyphosphorylsulfanylmethyl)isoindole-

1,3-dione

CAS Number 3735-33-9[1]

Molecular Formula C₁₁H₁₂NO₅PS[1]

Molecular Weight 301.26 g/mol [1]

Canonical SMILES
COP(=O)

(OC)SCN1C(=O)C2=CC=CC=C2C1=O[2]

InChI Key BEMXOWRVWRNPPL-UHFFFAOYSA-N[2]

Physical Properties
The physical properties of phosmet oxon solid powder are summarized in the table below.

These characteristics are essential for handling, formulation, and storage.
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Property Value Source

Appearance Off-white crystalline solid

Melting Point

Not explicitly found for

phosmet oxon; Phosmet

(parent compound) melts at

72-72.7 °C

Boiling Point Decomposes before boiling

Solubility in Water
15.2 mg/L at 20 °C (for

Phosmet)

Solubility in Organic Solvents

Soluble in DMSO. Phosmet

(parent compound) is soluble

in acetone, benzene, toluene,

and xylene.

Partition Coefficient (log P) 2.8 (for Phosmet)

Vapor Pressure
4.9 x 10⁻⁷ mm Hg at 25°C (for

Phosmet)

Chemical Properties and Stability
Phosmet oxon is an organophosphate and, as such, is susceptible to hydrolysis, particularly

under alkaline conditions. It is considered a more potent acetylcholinesterase inhibitor than its

parent compound, phosmet. Information on the stability of phosmet oxon indicates that it is

relatively stable in frozen samples of various commodities for extended periods.

Experimental Protocols
The determination of the physical and chemical properties of chemical substances is

standardized by internationally recognized guidelines to ensure consistency and comparability

of data. The Organisation for Economic Co-operation and Development (OECD) provides a

comprehensive set of guidelines for the testing of chemicals. The following protocols are

recommended for the characterization of phosmet oxon solid powder.
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Melting Point/Melting Range (OECD Guideline 102)
This guideline describes several methods for determining the melting point of a substance. For

a crystalline solid like phosmet oxon, the capillary tube method is commonly employed.

Principle: A small amount of the powdered substance is packed into a capillary tube and

heated in a controlled manner. The temperatures at which melting begins and is complete

are recorded as the melting range.

Apparatus: Melting point apparatus (e.g., Thiele tube, automated melting point device),

thermometer, capillary tubes.

Procedure Outline:

A small amount of finely powdered phosmet oxon is introduced into a capillary tube,

which is then sealed at one end.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a steady and slow rate (e.g., 1-2 °C per minute) near the

expected melting point.

The temperature at which the first drop of liquid appears and the temperature at which the

solid is completely liquefied are recorded.

Water Solubility (OECD Guideline 105)
This guideline details the flask method and the column elution method for determining the

water solubility of substances.

Principle: A saturated solution of the substance in water is prepared, and the concentration of

the substance in the aqueous phase is determined after reaching equilibrium.

Apparatus: Shaking flask or vessel, constant temperature bath, analytical balance,

centrifuge, and an appropriate analytical instrument (e.g., HPLC, GC-MS).

Procedure Outline (Flask Method):
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An excess amount of phosmet oxon solid powder is added to a known volume of water in

a flask.

The flask is agitated in a constant temperature bath until equilibrium is reached.

The solution is then centrifuged or filtered to remove undissolved solid.

The concentration of phosmet oxon in the clear aqueous phase is determined using a

validated analytical method.

Partition Coefficient (n-octanol/water) (OECD Guideline
107 or 117)
The partition coefficient (log P) is a measure of a chemical's lipophilicity. The shake flask

method (OECD 107) is a traditional approach, while the HPLC method (OECD 117) offers a

faster alternative.

Principle (Shake Flask Method): The substance is dissolved in a mixture of n-octanol and

water. After equilibration, the concentration of the substance in each phase is measured to

calculate the partition coefficient.

Apparatus: Separatory funnels, mechanical shaker, centrifuge, analytical instrument (e.g.,

UV-Vis spectrophotometer, HPLC).

Procedure Outline (Shake Flask Method):

A known amount of phosmet oxon is added to a mixture of pre-saturated n-octanol and

water.

The mixture is shaken until equilibrium is established.

The two phases are separated by centrifugation.

The concentration of phosmet oxon in both the n-octanol and water phases is

determined.
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The partition coefficient is calculated as the ratio of the concentration in the n-octanol

phase to the concentration in the water phase.

Mechanism of Action: Acetylcholinesterase
Inhibition
Phosmet oxon exerts its toxic effect by inhibiting the enzyme acetylcholinesterase (AChE).

AChE is responsible for the hydrolysis of the neurotransmitter acetylcholine (ACh) in

cholinergic synapses. Inhibition of AChE leads to an accumulation of ACh, resulting in

continuous stimulation of cholinergic receptors and subsequent disruption of nerve function.
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Caption: Mechanism of Acetylcholinesterase Inhibition by Phosmet Oxon.

Spectroscopic Data
Detailed experimental spectroscopic data (¹H NMR, ¹³C NMR, FT-IR) for phosmet oxon solid

powder are not readily available in the public domain. Characterization of reference standards
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typically relies on techniques like Liquid Chromatography-Mass Spectrometry (LC-MS/MS) and

Gas Chromatography-Mass Spectrometry (GC-MS) for identification and quantification.

Mass Spectrometry (MS)
Mass spectrometry is a key analytical technique for the identification and confirmation of

phosmet oxon. The fragmentation pattern observed in the mass spectrum provides a unique

fingerprint for the molecule. While a detailed fragmentation analysis is beyond the scope of this

guide without experimental data, the molecular ion peak ([M]+) would be expected at m/z 301.

Common fragmentation pathways for organophosphates involve cleavage of the P-S, P-O, and

S-C bonds. The PubChem database lists GC-MS data for phosmet oxon, which can serve as

a reference.

Conclusion
This technical guide provides a summary of the available physical and chemical properties of

phosmet oxon solid powder, along with standardized experimental protocols for their

determination. The primary mechanism of action, acetylcholinesterase inhibition, is also

outlined. While quantitative data for some properties are limited and detailed spectroscopic

analyses are not widely published, this guide serves as a valuable resource for professionals

working with this compound. For regulatory purposes, it is imperative to determine these

properties experimentally using the referenced OECD guidelines under Good Laboratory

Practice (GLP) conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1677708#physical-and-chemical-properties-of-
phosmet-oxon-solid-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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